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Compound of Interest

Compound Name: Leucocrystal Violet-d6

Cat. No.: B587258 Get Quote

An In-depth Technical Guide to Leucocrystal
Violet-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Leucocrystal Violet-d6 (LCV-d6), a deuterated analog of Leucocrystal Violet

(LCV). This document details its role as an internal standard in analytical chemistry, particularly

in mass spectrometry-based methods, and its applications in forensic science. Experimental

protocols for its use are provided, along with visualizations to illustrate key workflows.

Core Physical and Chemical Properties
Leucocrystal Violet-d6 is a synthetic, isotopically labeled triphenylmethane dye. The

deuterium labeling makes it an ideal internal standard for quantification of Leucocrystal Violet

and other related triphenylmethane dyes in various matrices.

Table 1: General and Physical Properties of Leucocrystal Violet-d6
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Property Value

Chemical Name 4,4',4''-methanetriyltris(N,N-di(methyl-d3)aniline)

Synonyms
Bis(4-dimethylaminophenyl)-4-dimethylamino-

d6-phenylmethane, Leuco Gentian Violet-d6

CAS Number 1173023-92-1[1][2]

Molecular Formula C₂₅D₆H₂₅N₃[2]

Molecular Weight 379.57 g/mol [1][2]

Appearance Solid, white to pale lavender powder[3]

Melting Point
175-177 °C (for non-deuterated Leucocrystal

Violet)[3]

Purity (by HPLC) ≥90%[2]

Table 2: Solubility Data

Solvent Solubility Notes

Acetonitrile
Commercially available as a

100 µg/mL solution.[4]
---

Dimethyl Sulfoxide (DMSO)

12.5 mg/mL (for non-

deuterated Leucocrystal Violet)

[5]

Requires sonication for

dissolution.[5]

Water

< 0.1 mg/mL (insoluble for non-

deuterated Leucocrystal Violet)

[5]

---

Spectroscopic and Analytical Data
Leucocrystal Violet-d6 is primarily used in mass spectrometry. The mass shift of M+6

compared to the unlabeled compound allows for its clear differentiation and accurate

quantification.
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Table 3: Spectroscopic and Mass Spectrometry Data

Technique Data

UV-Vis Absorbance (λmax)
260 nm (for non-deuterated Leucocrystal Violet)

[3]

Mass Shift M+6

Experimental Protocols and Applications
Leucocrystal Violet-d6 serves as a critical internal standard in two primary fields: the

analytical determination of triphenylmethane dyes in food products and forensic bloodstain

enhancement.

Quantification of Triphenylmethane Dyes by LC-MS/MS
Leucocrystal Violet-d6 is used as an internal standard to accurately quantify residues of

Crystal Violet and its metabolite, Leucocrystal Violet, in food products like seafood. The

following protocol is a generalized procedure based on established methods.[6][7][8]

Experimental Protocol: LC-MS/MS Analysis of Triphenylmethane Dyes

Sample Preparation:

Homogenize 2g of tissue sample (e.g., fish muscle).

Add a known concentration of Leucocrystal Violet-d6 internal standard.

Extract the analytes using an appropriate buffer and organic solvent mixture (e.g.,

McIlvaine buffer and acetonitrile).

Vortex and centrifuge the sample to separate the layers.

Collect the supernatant for further purification.

Solid Phase Extraction (SPE) Cleanup:
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Condition a strong cation-exchange (SCX) SPE cartridge.

Load the sample extract onto the cartridge.

Wash the cartridge to remove interfering substances.

Elute the analytes of interest, including LCV and LCV-d6, with an appropriate elution

solvent.

LC-MS/MS Analysis:

Inject the eluted sample into an LC-MS/MS system.

Separate the analytes using a suitable C18 column and a gradient elution program.

Detect the analytes using a mass spectrometer operating in multiple reaction monitoring

(MRM) mode.

Quantify the amount of Leucocrystal Violet in the sample by comparing its peak area to

that of the Leucocrystal Violet-d6 internal standard.
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Sample Preparation

Solid Phase Extraction (SPE)

LC-MS/MS Analysis
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LC-MS/MS analysis workflow for triphenylmethane dyes.
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Forensic Bloodstain Enhancement
Leucocrystal Violet is a widely used reagent in forensic science for the enhancement of latent

bloodstains. The reaction of LCV with the heme group in hemoglobin, catalyzed by hydrogen

peroxide, results in the formation of the intensely colored Crystal Violet, making faint blood

patterns visible. While LCV-d6 is not directly used in the enhancement solution itself, it is

crucial for the validation and quality control of analytical methods developed to detect LCV

residues at a crime scene.

Experimental Protocol: Leucocrystal Violet Working Solution for Bloodstain Enhancement

This protocol is based on formulations used by forensic laboratories.[9][10][11]

Reagent Preparation (Working Solution):

In a clean glass container, dissolve 10g of 5-sulfosalicylic acid in 500 mL of 3% hydrogen

peroxide.

Add 3.7g of sodium acetate and stir until dissolved.

Add 1g of Leucocrystal Violet and stir until the solution is colorless or very pale.

Store the working solution in a dark, cool place. The solution has a limited shelf life.

Application:

The working solution is typically applied to the suspected area using a fine mist sprayer.

The development of a violet color indicates the presence of blood.

The developed stains should be photographed promptly.
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Reagents

Reaction at Bloodstain
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Reaction mechanism of Leucocrystal Violet in bloodstain enhancement.

Synthesis of Leucocrystal Violet-d6
The synthesis of deuterated compounds like Leucocrystal Violet-d6 typically involves the use

of deuterated starting materials. While the specific, detailed synthesis of LCV-d6 is proprietary

to the manufacturers, a general synthetic approach can be inferred from the synthesis of similar

deuterated aromatic compounds, often involving H-D exchange reactions. A referenced efficient

synthesis of [D6]leucocrystal violet suggests a specific, optimized process exists.[12]
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Postulated Synthesis of LCV-d6

Non-deuterated Precursor

H-D Exchange Reaction
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Generalized synthetic pathway for Leucocrystal Violet-d6.

Safety and Handling
Leucocrystal Violet-d6 should be handled with care in a laboratory setting.

Table 4: Hazard Information

Hazard Class Description

Skin Irritant Causes skin irritation.

Eye Irritant Causes serious eye irritation.

Respiratory Irritant May cause respiratory irritation.

It is recommended to use personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood.

Conclusion
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Leucocrystal Violet-d6 is an indispensable tool for analytical and forensic scientists. Its well-

defined physical and chemical properties, coupled with its isotopic purity, make it an excellent

internal standard for the accurate quantification of triphenylmethane dyes. Its relevance in the

validation of forensic methods for bloodstain enhancement further underscores its importance.

The experimental protocols and workflows provided in this guide offer a foundation for

researchers to effectively utilize Leucocrystal Violet-d6 in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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